(4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine

• Molecular Formula: C12H27NO2
• Molecular Weight: 217.35 g/mol
• IUPAC Name: 4-methoxy-N-(1-methoxybutan-2-yl)-4-methylpentan-2-amine
• InChI: InChI=1S/C12H27NO2/c1-7-11(9-14-5)13-10(2)8-12(3,4)15-6/h10-11,13H,7-9H2,1-6H3
• InChI Key: KXBQGIVBTMJGGT-UHFFFAOYSA-N
• Canonical SMILES: CCC(COC)NC(C)CC(C)(C)OC

Description

(4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine is a chemical compound with the molecular formula C12H27NO2 and a molecular weight of 217.35 g/mol . This compound is primarily used for research purposes and is known for its unique structural properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine typically involves the reaction of appropriate amines with methoxy-substituted alkyl halides under controlled conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

The process may include additional purification steps, such as distillation or recrystallization, to achieve the desired purity .

Chemical Reactions Analysis

Types of Reactions

(4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where the methoxy groups can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or potassium carbonate in an aprotic solvent.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction may produce primary or secondary amines .

Scientific Research Applications

(4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine is used in various scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: In studies involving enzyme interactions and metabolic pathways.

Medicine: Potential use in drug development and pharmacological studies.

Industry: As an intermediate in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and affecting various biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

• (4-Methoxy-4-methylpentan-2-yl)(1-methoxypropan-2-yl)amine
• (4-Methoxy-4-methylpentan-2-yl)[1-(2-methylphenyl)ethyl]amine
• 2-Pentanone, 4-methoxy-4-methyl-

Uniqueness

(4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine is unique due to its specific structural configuration, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specialized research applications and distinguishes it from other similar compounds .